Cas no 683220-93-1 (3-amino-3-(quinolin-3-yl)propan-1-ol)

• Product Name: 3-amino-3-(quinolin-3-yl)propan-1-ol
• CAS No: 683220-93-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6185180
• PubChem ID: 129940554
• Update Time: 2025-11-06

3-amino-3-(quinolin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(quinolin-3-yl)propan-1-ol
• 683220-93-1
• EN300-1839155

• Inchi： 1S/C12H14N2O/c13-11(5-6-15)10-7-9-3-1-2-4-12(9)14-8-10/h1-4,7-8,11,15H,5-6,13H2
• InChI Key： IWDHEEGXIQTDIT-UHFFFAOYSA-N
• SMILES： OCCC(C1C=NC2C=CC=CC=2C=1)N

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-3-(quinolin-3-yl)propan-1-ol

Comprehensive Overview of 3-amino-3-(quinolin-3-yl)propan-1-ol (CAS No. 683220-93-1): Properties, Applications, and Research Insights

3-amino-3-(quinolin-3-yl)propan-1-ol, with the CAS number 683220-93-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinoline-derived molecule features a unique structural framework combining an amino group and a hydroxyl group on a three-carbon propyl chain, making it a versatile intermediate for drug discovery and material science. Its molecular formula, C₁₂H₁₄N₂O, and precise chemical properties are critical for researchers exploring heterocyclic compound applications.

Recent studies highlight the growing demand for quinoline derivatives in medicinal chemistry, particularly for their potential in targeting enzyme inhibition and receptor modulation. The 3-amino-3-(quinolin-3-yl)propan-1-ol scaffold is often investigated for its role in synthesizing bioactive molecules, aligning with trends in personalized medicine and small-molecule therapeutics. Researchers frequently search for "quinoline-based drug candidates" or "amino alcohol synthesis methods," reflecting its relevance in modern drug development pipelines.

From a synthetic chemistry perspective, this compound's stereochemistry and solubility profile are key focus areas. Its logP value and hydrogen bonding capacity influence its applicability in formulation science, a topic frequently queried in pharmacokinetic optimization discussions. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing 683220-93-1, ensuring purity for high-throughput screening assays.

In the context of green chemistry, sustainable synthesis routes for 3-amino-3-(quinolin-3-yl)propan-1-ol are gaining traction. Innovations such as catalytic asymmetric synthesis and microwave-assisted reactions address industry demands for eco-friendly processes, a hot topic in ACS Green Chemistry Institute publications. This aligns with search trends for "green synthesis of nitrogen heterocycles" and "reducing organic synthesis waste."

The compound's potential in neurological research is another emerging area. Structural analogs of 683220-93-1 have shown promise in blood-brain barrier permeability studies, linking to popular searches like "CNS drug design principles." Its quinoline core may interact with neurotransmitter receptors, though detailed mechanistic studies are ongoing—a subject frequently cited in Journal of Medicinal Chemistry articles.

For material scientists, the photophysical properties of 3-amino-3-(quinolin-3-yl)propan-1-ol derivatives are noteworthy. The compound's fluorescence quantum yield and Stokes shift make it a candidate for organic LEDs or biomolecular probes, connecting to trending topics like "small-molecule fluorophores" and "bioimaging agents." Patent databases reveal growing IP activity around quinoline-based functional materials.

Quality control of CAS 683220-93-1 remains paramount, with analytical challenges including chiral separation and residual solvent analysis. These technical aspects frequently appear in pharmaceutical forum discussions and ICH guideline compliance queries. Recent advancements in UHPLC-MS methods have improved detection limits for trace impurities in such high-value intermediates.

In conclusion, 3-amino-3-(quinolin-3-yl)propan-1-ol represents a multifaceted compound bridging drug discovery, materials science, and sustainable chemistry. Its CAS registry number 683220-93-1 serves as a critical identifier for researchers navigating chemical databases or structure-activity relationship studies. As interdisciplinary applications expand, this molecule continues to inspire innovations across the life sciences landscape.